Cas no 82936-48-9 (N,N-dimethyl-N'-(3-nitrophenyl)sulfamide)
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-N'-(3-nitrophenyl)sulfamide
- [(dimethylamino)sulfonyl](3-nitrophenyl)amine
- SR-01000369260
- LS-07701
- AKOS000646511
- STK068790
- SB80826
- dimethyl[(3-nitrophenyl)sulfamoyl]amine
- ALBB-024012
- SCHEMBL18757450
- N,N-Dimethyl-N inverted exclamation marka-(3-nitrophenyl)sulfamide
- SR-01000369260-1
- 1-(dimethylsulfamoylamino)-3-nitrobenzene
- sulfamide, N,N-dimethyl-N'-(3-nitrophenyl)-
- H34298
- MFCD02018977
- N,N-dimethyl-N'-(3-nitrophenyl)sulfuric diamide
- 82936-48-9
- CS-0315573
-
- MDL: MFCD02018977
- Inchi: 1S/C8H11N3O4S/c1-10(2)16(14,15)9-7-4-3-5-8(6-7)11(12)13/h3-6,9H,1-2H3
- InChI Key: NEDZHLALERRIPP-UHFFFAOYSA-N
- SMILES: S(NC1C=CC=C(C=1)[N+](=O)[O-])(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 245.04702701Da
- Monoisotopic Mass: 245.04702701Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 370.1±44.0 °C at 760 mmHg
- Flash Point: 177.6±28.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N265315-500mg |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide |
82936-48-9 | 500mg |
$ 235.00 | 2022-06-03 | ||
| TRC | N265315-1000mg |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide |
82936-48-9 | 1g |
$ 390.00 | 2022-06-03 | ||
| TRC | N265315-2000mg |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide |
82936-48-9 | 2g |
$ 615.00 | 2022-06-03 | ||
| abcr | AB414472-500 mg |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide |
82936-48-9 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB414472-1 g |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide |
82936-48-9 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB414472-500mg |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide; . |
82936-48-9 | 500mg |
€173.00 | 2025-04-16 | ||
| abcr | AB414472-1g |
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide; . |
82936-48-9 | 1g |
€197.00 | 2025-04-16 | ||
| A2B Chem LLC | AJ08276-500mg |
N,N-Dimethyl-n'-(3-nitrophenyl)sulfamide |
82936-48-9 | >95% | 500mg |
$384.00 | 2024-04-19 | |
| A2B Chem LLC | AJ08276-1g |
N,N-Dimethyl-n'-(3-nitrophenyl)sulfamide |
82936-48-9 | >95% | 1g |
$405.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386243-1g |
N,N-Dimethyl-N′-(3-nitrophenyl)sulfamide |
82936-48-9 | 97% | 1g |
¥1620.00 | 2024-07-28 |
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N,N-dimethyl-N'-(3-nitrophenyl)sulfamide
Recent Advances in the Study of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9)
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9) is a sulfamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure featuring a nitro-substituted phenyl ring and a dimethylsulfamide moiety, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.
Recent studies have focused on the synthesis and optimization of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot reaction strategy, significantly reducing the number of steps required and enhancing the overall efficiency of the process. This advancement not only facilitates large-scale production but also minimizes the generation of by-products, which is crucial for pharmaceutical applications. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for further preclinical evaluation.
In addition to its synthetic improvements, the biological activities of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide have been extensively investigated. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's inhibitory effects on several enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could be advantageous in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound exhibited a favorable selectivity profile, with minimal off-target effects, as confirmed by in vitro assays using human cell lines.
Another area of interest is the compound's potential role in cancer therapy. A 2023 study in European Journal of Medicinal Chemistry explored the antiproliferative effects of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide against various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and caspase-9, key mediators of programmed cell death. Furthermore, the study highlighted the compound's ability to synergize with conventional chemotherapeutic agents, such as doxorubicin, enhancing their efficacy while reducing their cytotoxic side effects. These findings underscore the compound's potential as an adjunct therapy in oncology.
Despite these promising results, challenges remain in the development of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide as a therapeutic agent. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, revealed that the compound exhibits moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications to improve its pharmacokinetic profile. Additionally, in vivo toxicity studies are required to assess its safety and tolerability in animal models before progressing to clinical trials. Nevertheless, the compound's multifaceted biological activities and synthetic accessibility make it a compelling candidate for continued research.
In conclusion, N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future studies aimed at optimizing its pharmacological properties. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents, addressing unmet medical needs in various disease areas.
82936-48-9 (N,N-dimethyl-N'-(3-nitrophenyl)sulfamide) Related Products
- 93622-78-7(N'-(2-Fluoro-4-nitrophenyl)-N,N-dimethylsulfuric diamide)
- 91853-18-8(Sulfamide, N'-(2-hydroxy-4-nitrophenyl)-N,N-dimethyl-)
- 93622-80-1(Sulfamide, N'-(2-bromo-4-nitrophenyl)-N,N-dimethyl-)
- 88394-29-0(Sulfamide,N-(2-nitrophenyl)-)
- 19757-13-2(Sulfamide,N,N'-bis(4-nitrophenyl)-)
- 95309-07-2(2,1,3-Benzothiadiazole, 1,3-dihydro-5-nitro-, 2,2-dioxide)
- 70466-80-7(Sulfamide, (4-nitrophenyl)-)
- 70466-79-4(N-(3-nitrophenyl)aminosulfonamide)
- 105168-39-6(Sulfamide, N'-(4-amino-3-nitrophenyl)-N,N-dimethyl-)
- 115921-00-1(Sulfamide, N-(2-nitrophenyl)-N'-phenyl-)